Cas no 2248351-78-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(morpholin-4-yl)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(morpholin-4-yl)pyridine-3-carboxylate
• CAS No: 2248351-78-0
• MF: C₁₈H₁₅N₃O₅
• MW: 353.328804254532
• CID: 6085375
• PubChem ID: 165729682
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(morpholin-4-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(morpholin-4-yl)pyridine-3-carboxylate
• EN300-6519251
• 2248351-78-0

• Inchi： 1S/C18H15N3O5/c22-16-12-4-1-2-5-13(12)17(23)21(16)26-18(24)14-6-3-7-19-15(14)20-8-10-25-11-9-20/h1-7H,8-11H2
• InChI Key： RGVFTBRRTONXJS-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 353.10117059g/mol
• Monoisotopic Mass: 353.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(morpholin-4-yl)pyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(morpholin-4-yl)pyridine-3-carboxylate (CAS No. 2248351-78-0) in Modern Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(morpholin-4-yl)pyridine-3-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 2248351-78-0, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular architecture, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The structural framework of this molecule integrates several key pharmacophoric elements, including a dioxo moiety, an isoindol scaffold, and a morpholin-4-yl substituent, which collectively contribute to its unique chemical and biological properties.

The dioxo group within the molecule introduces a high degree of electrophilicity, making it a promising candidate for interactions with nucleophilic centers in biological targets. This feature is particularly relevant in the context of enzyme inhibition and receptor binding studies. The isoindol core is known for its stability and versatility in medicinal chemistry, often serving as a backbone for bioactive molecules. Its presence in this compound suggests potential applications in modulating biological pathways involving isoindole derivatives.

Furthermore, the morpholin-4-yl group is a well-established pharmacophore in drug design, known for its ability to enhance solubility, improve metabolic stability, and modulate receptor affinity. The strategic placement of this group on the pyridine ring in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(morpholin-4-yl)pyridine-3-carboxylate likely contributes to its favorable pharmacokinetic profile. This combination of structural features makes the compound an intriguing candidate for further exploration in therapeutic development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. Studies using molecular docking techniques have revealed potential binding affinities with enzymes such as kinases and proteases, which are critical targets in oncology and inflammatory diseases. The dioxo group’s ability to engage with hydrophobic pockets and the morpholin-4-yl substituent’s capacity to form hydrogen bonds suggest that this compound may exhibit dual-functionality, targeting multiple pathways simultaneously.

In the context of drug discovery pipelines, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(morpholin-4-y l)pyridine -3-carboxylate (CAS No. 2248351 -78 -0) are invaluable due to their structural complexity and predicted biological activity. They serve as starting points for further derivatization and optimization to enhance potency and selectivity. The growing interest in heterocyclic compounds with multiple functional groups underscores their importance as building blocks in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include cyclization reactions to form the isoindole core followed by functional group transformations to introduce the dioxo and morpholine moieties. Advances in green chemistry principles have also influenced synthetic methodologies, emphasizing sustainability and efficiency. For instance, catalytic processes that minimize waste and energy consumption are increasingly being employed in the synthesis of complex molecules like this one.

Evaluation of the pharmacological properties of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoind ol - 2 - yl 2 - ( morph olin - 4 - y l ) py rid ine - 3 - carboxy l ate ( CAS No . 2248351 -78 -0 ) has been facilitated by high-throughput screening technologies that allow rapid assessment of thousands of compounds against various biological assays. These technologies have accelerated the identification of lead compounds for further development. Preliminary data from cell-based assays suggest that this molecule exhibits inhibitory activity against certain cancer cell lines , making it a promising candidate for oncology research.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations have been used to study the conformational behavior of this compound in solution , providing insights into its flexibility and potential interactions with biological targets. These simulations help refine experimental designs by predicting how changes in structure might affect activity levels. Additionally , machine learning algorithms are being employed to analyze large datasets containing structural and activity information , identifying patterns that can guide future synthetic efforts.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility , low bioavailability , or off-target effects . However , strategies like prodrug design or co-crystallization with appropriate carriers can mitigate these issues . In the case of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoind ol - 2 - yl 2 - ( morph olin - 4 - y l ) py rid ine - 3 - carboxy l ate ( CAS No . 2248351 -78 -0 ) , modifications such as solubilizing agents or prodrug formulations could enhance its therapeutic potential . Such approaches are integral to translating promising candidates into viable drugs.

Collaborative efforts between academic institutions , pharmaceutical companies , and biotech firms have been instrumental in advancing research on compounds like this one . Open science initiatives encourage sharing data and methodologies across institutions , fostering innovation through collective expertise . This collaborative environment has led to breakthroughs in understanding complex biological systems and developing effective therapeutics.

The future prospects for 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H -- isoind ol -- 2 -- yl -- 2 -- ( morph olin --4-- y l ) py rid ine --3-- carboxy l ate ( CAS No .2248351--78--0 ) are bright given its unique structural features and potential biological activities . Continued research will focus on optimizing synthetic routes , exploring new applications ，and evaluating its safety profile through preclinical studies . As our understanding of disease mechanisms evolves ，the demand for innovative molecules like this one will only grow . The integration of interdisciplinary approaches—combining organic chemistry ，computational biology ，and pharmacological testing—will be crucial in realizing their full therapeutic potential.